Cas no 1240970-70-0 (Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate)

• Product name: Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate
• CAS No: 1240970-70-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD18074042
• CID: 2131934
• PubChem ID: 59452083

Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate
• tert-butyl 3-[4-(methoxycarbonyl)phenyl]azetidine-1-carboxylate
• 4-[1-(tert-Butoxycarbonyl)-3-azetidinyl]benzoic acid methyl ester
• tert-butyl3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate
• W15744
• SCHEMBL8053119
• CS-0090621
• tert-butyl 3-(4-methoxycarbonylphenyl)azetidine-1-carboxylate
• DB-361631
• MFCD18074042
• AKOS037646950
• AS-71644
• 1240970-70-0
• Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate

• MDL： MFCD18074042
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(19)17-9-13(10-17)11-5-7-12(8-6-11)14(18)20-4/h5-8,13H,9-10H2,1-4H3
• InChI Key： XCWMIUDKARCVOU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=CC(C(=O)OC)=CC=2)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8

Additional information on Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate (CAS: 1240970-70-0) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate (CAS: 1240970-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biological probe development. The presence of both the tert-butyl carbamate and methoxycarbonyl groups in its structure makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex bioactive molecules.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, particularly cancer, and the development of selective and potent kinase inhibitors remains a major focus in pharmaceutical research. The azetidine ring in Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate provides a rigid scaffold that can enhance binding affinity and selectivity towards specific kinase targets. Researchers have successfully utilized this compound to generate a series of derivatives with improved pharmacokinetic properties and reduced off-target effects.

In addition to its applications in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of positron emission tomography (PET) tracers. The incorporation of radiolabeled isotopes into the azetidine ring or the methoxycarbonyl group allows for the non-invasive imaging of biological processes in vivo. This approach has been particularly valuable in oncology, where PET tracers derived from this compound have been used to visualize tumor metabolism and monitor treatment response. The ability to track drug distribution and target engagement in real-time represents a significant advancement in personalized medicine.

Another notable application of Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade specific target proteins by recruiting the ubiquitin-proteasome system. The azetidine moiety in this compound has been incorporated into PROTAC designs to improve their cell permeability and stability. Recent studies have demonstrated that PROTACs containing this scaffold exhibit enhanced degradation efficiency and selectivity, opening new avenues for the treatment of diseases that were previously considered undruggable.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate. Researchers are actively working on developing more efficient synthetic routes and exploring novel derivatization strategies to expand its utility. The compound's compatibility with modern synthetic techniques, such as flow chemistry and automated synthesis platforms, is also being investigated to streamline its production and facilitate high-throughput screening efforts.

In conclusion, Tert-butyl 3-(4-(methoxycarbonyl)phenyl)azetidine-1-carboxylate (CAS: 1240970-70-0) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a building block for drug discovery, imaging agents, and protein degraders underscores its importance in advancing therapeutic development. Continued research into its applications and optimization will likely yield further breakthroughs in the coming years, solidifying its role as a cornerstone in modern medicinal chemistry.